Cas no 1226437-80-4 (4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 1226437-80-4
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6408090
• PubChem ID: 49677354
• Update Time: 2025-08-05

4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide
• 4-(2-cyclopropyl-2-oxoethoxy)-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]benzamide
• SR-01000926074
• 1226437-80-4
• 4-(2-cyclopropyl-2-oxoethoxy)-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)benzamide
• AKOS024527022
• VU0527658-1
• F5882-5681
• SR-01000926074-1

• Inchi： 1S/C16H17N3O4/c1-10-18-19-15(23-10)8-17-16(21)12-4-6-13(7-5-12)22-9-14(20)11-2-3-11/h4-7,11H,2-3,8-9H2,1H3,(H,17,21)
• InChI Key： BXJHWSDGAMBCQK-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(C)O1)(=O)C1=CC=C(OCC(C2CC2)=O)C=C1

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide

Introduction to 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS No: 1226437-80-4)

4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 1226437-80-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core linked to a 5-methyl-1,3,4-oxadiazole moiety. The presence of a 2-cyclopropyl-2-oxoethoxy substituent further enhances its structural complexity, making it a subject of considerable interest for researchers exploring novel pharmacophores.

The benzamide functional group is well-documented for its role in drug design due to its ability to interact with biological targets such as enzymes and receptors. The 5-methyl-1,3,4-oxadiazole ring is another key structural feature that contributes to the compound's potential bioactivity. Oxadiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this heterocycle into the molecular framework of 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide suggests that it may exhibit similar therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies have shown that the 5-methyl-1,3,4-oxadiazole moiety can engage in hydrogen bonding and hydrophobic interactions with key residues in protein targets, which is crucial for drug efficacy. The 2-cyclopropyl-2-oxoethoxy group adds an additional layer of structural diversity, potentially influencing the compound's solubility and metabolic stability.

The synthesis of 4-(2-cyclopropyl-2-oxoethoxy)-N-(5-methyl-1,3,4-oxadiazol-2-yl)methylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-methyl-1,3,4-oxadiazole ring typically involves cycloaddition reactions or condensation processes with appropriate precursors. The benzamide formation is achieved through the reaction of an aromatic carboxylic acid derivative with an amine under acidic or basic conditions. The final step involves the introduction of the 2-cyclopropyl-2-oxoethoxy group, which may require protective group strategies to prevent unwanted side reactions.

Pharmaceutical companies and academic institutions are increasingly focusing on developing novel derivatives of known bioactive scaffolds to improve therapeutic outcomes. The structural features of 4-(2-cyclopropyl-2-oxyoethoxy)-N-(5-methyl-l,3,4 oxadiazol - 2 - ylmethylbenzamide) make it an attractive candidate for further investigation in this regard. Researchers are exploring its potential as a lead compound for drugs targeting various diseases, including cancer and inflammatory disorders.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the 5-methyl-l ,3 ,4 - oxadiazole moiety has been reported to interact with kinases and other enzymes implicated in cancer progression. Additionally ,the benzamide group may contribute to anti-inflammatory effects by modulating pathways such as COX inhibition or peroxide metabolism.

The potential therapeutic applications of 4-( 2 - cyclo prop yl - 2 - ox o eth oxy ) - N - ( 5 - methyl - l , 3 , 4 - ox adia zo l - 2 - ylm eth ylb en z am ide ) are further supported by its favorable pharmacokinetic properties. Computational studies have indicated that it may possess good oral bioavailability and metabolic stability , making it suitable for clinical development . Moreover ,the absence of known toxicological liabilities enhances its appeal as a drug candidate.

As research progresses , collaborations between synthetic chemists and biologists will be crucial in elucidating the full potential of this compound . Further studies will focus on optimizing its chemical structure to enhance potency , selectivity , and pharmacokinetic profiles . Advances in high-throughput screening technologies will also facilitate rapid identification of new applications for this molecule .

The development pipeline for novel pharmaceuticals often involves iterative optimization based on structural modifications . The unique combination of functional groups in 4-( 2 - cyc lo prop yl - 2 - ox o eth oxy ) - N -( 5 methyl-l ,3 ,4 ox adia zo l - 2 ylm eth ylb en z am ide ) provides multiple avenues for such optimization . Researchers can explore modifications to either the benzamide or oxadiazole moieties without compromising the core scaffold . This flexibility allows for tailored approaches depending on whether the goal is to enhance binding affinity or improve metabolic stability.

The role of computational tools cannot be overstated in modern drug discovery . Molecular docking simulations have been instrumental in predicting how different analogs might interact with biological targets . By modeling the binding interactions at atomic resolution , scientists can identify key residues responsible for bioactivity . These insights guide synthetic efforts toward creating more effective derivatives while minimizing off-target effects .

The synthesis strategies employed for producing 1226437_80_4 also highlight advancements in green chemistry principles . Modern synthetic routes emphasize atom economy , minimal waste generation , and energy efficiency . Such approaches align with regulatory requirements increasingly prioritizing sustainable practices within pharmaceutical manufacturing . Implementing these methods not only reduces environmental impact but also improves cost-effectiveness through streamlined production processes.

Ethical considerations remain paramount throughout drug development from discovery through commercialization . Ensuring equitable access requires careful thought regarding pricing models once clinical efficacy is established . Public-private partnerships may facilitate broader availability by combining academic expertise with industrial capacity building particularly among underserved regions globally